NOVELIG G1-CL01 C4-(Mes)Imidazolium-Cl (Bz-calix[8]-C4-mesitylimidazolium-Cl)

• IUPAC Name: 1-[4-[[5,11,17,23,29,35,41,47-octakis(phenylmethoxy)-50,51,52,53,54,55,56-heptakis[4-[3-(2,4,6-trimethylphenyl)imidazol-3-ium-1-yl]butoxy]-49-nonacyclo[43.3.1.13,7.19,13.115,19.121,25.127,31.133,37.139,43]hexapentaconta-1(48),3,5,7(56),9,11,13(55),15,17,19(54),21,23,25(53),27(52),28,30,33(51),34,36,39(50),40,42,45(49),46-tetracosaenyl]oxy]butyl]-3-(2,4,6-trimethylphenyl)imidazol-3-ium;octachloride
• InChI: InChI=1S/C240H264N16O16.8ClH/c1-169-113-177(9)225(178(10)114-169)249-97-89-241(161-249)81-49-57-105-257-233-201-129-203-139-218(266-154-194-67-35-26-36-68-194)141-205(234(203)258-106-58-50-82-242-90-98-250(162-242)226-179(11)115-170(2)116-180(226)12)131-207-143-220(268-156-196-71-39-28-40-72-196)145-209(236(207)260-108-60-52-84-244-92-100-252(164-244)228-183(15)119-172(4)120-184(228)16)133-211-147-222(270-158-198-75-43-30-44-76-198)149-213(238(211)262-110-62-54-86-246-94-102-254(166-246)230-187(19)123-174(6)124-188(230)20)135-215-151-224(272-160-200-79-47-32-48-80-200)152-216(240(215)264-112-64-56-88-248-96-104-256(168-248)232-191(23)127-176(8)128-192(232)24)136-214-150-223(271-159-199-77-45-31-46-78-199)148-212(239(214)263-111-63-55-87-247-95-103-255(167-247)231-189(21)125-175(7)126-190(231)22)134-210-146-221(269-157-197-73-41-29-42-74-197)144-208(237(210)261-109-61-53-85-245-93-101-253(165-245)229-185(17)121-173(5)122-186(229)18)132-206-142-219(267-155-195-69-37-27-38-70-195)140-204(130-202(233)138-217(137-201)265-153-193-65-33-25-34-66-193)235(206)259-107-59-51-83-243-91-99-251(163-243)227-181(13)117-171(3)118-182(227)14;;;;;;;;/h25-48,65-80,89-104,113-128,137-152,161-168H,49-64,81-88,105-112,129-136,153-160H2,1-24H3;8*1H/q+8;;;;;;;;/p-8
• InChI Key: TVJJLPXKFDMBLS-UHFFFAOYSA-F
• Canonical SMILES: CC1=CC(=C(C(=C1)C)[N+]2=CN(C=C2)CCCCOC3=C4CC5=CC(=CC(=C5OCCCCN6C=C[N+](=C6)C7=C(C=C(C=C7C)C)C)CC8=CC(=CC(=C8OCCCCN9C=C[N+](=C9)C1=C(C=C(C=C1C)C)C)CC1=CC(=CC(=C1OCCCCN1C=C[N+](=C1)C1=C(C=C(C=C1C)C)C)CC1=C(C(=CC(=C1)OCC1=CC=CC=C1)CC1=C(C(=CC(=C1)OCC1=CC=CC=C1)CC1=C(C(=CC(=C1)OCC1=CC=CC=C1)CC1=C(C(=CC(=C1)OCC1=CC=CC=C1)CC3=CC(=C4)OCC1=CC=CC=C1)OCCCCN1C=C[N+](=C1)C1=C(C=C(C=C1C)C)C)OCCCCN1C=C[N+](=C1)C1=C(C=C(C=C1C)C)C)OCCCCN1C=C[N+](=C1)C1=C(C=C(C=C1C)C)C)OCCCCN1C=C[N+](=C1)C1=C(C=C(C=C1C)C)C)OCC1=CC=CC=C1)OCC1=CC=CC=C1)OCC1=CC=CC=C1)C.[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-]
• Molecular Formula: C240H264Cl8N16O16
• Molecular Weight: 3912 g/mol

Description

NOVELIG G1-CL01 C4-(Mes)Imidazolium-Cl (Bz-calix[8]-C4-mesitylimidazolium-Cl) is a novel ionic liquid (IL) that has been synthesized for use in a variety of scientific applications. It is a type of imidazolium-based IL, which is a class of ILs that possess a wide range of properties that make them attractive for use in a variety of applications. This particular IL is composed of a cationic part (Bz-calix[8]-C4-mesitylimidazolium-Cl) and an anionic part (Cl-), and is known for its high thermal stability and low viscosity. It has been used in a variety of scientific research applications, including as a solvent for organic reactions, as a catalyst for chemical reactions, and as a reagent for the synthesis of other materials.

Scientific Research Applications

NOVELIG G1-CL01 C4-(Mes)Imidazolium-Cl (Bz-calix[8]-C4-mesitylimidazolium-Cl) is a versatile ionic liquid that has been used in a variety of scientific research applications. It has been used as a solvent for organic reactions, as a catalyst for chemical reactions, and as a reagent for the synthesis of other materials. It has also been used in the synthesis of polymers, as a lubricant, and as a stabilizer for enzymes and proteins. In addition, it has been used in the synthesis of nanoparticles, and as a medium for the separation of proteins and other biomolecules.

Mechanism of Action

The mechanism of action of NOVELIG G1-CL01 C4-(Mes)Imidazolium-Cl (Bz-calix[8]-C4-mesitylimidazolium-Cl) is not completely understood. However, it is believed that the cationic part of the ionic liquid is responsible for the majority of its properties. The cationic part is believed to interact with the anionic part and other molecules in solution, resulting in a variety of effects. For example, it is believed that the cationic part can interact with the anionic part to form hydrogen bonds, which can result in the stabilization of the ionic liquid. In addition, the cationic part can interact with other molecules in solution, resulting in the formation of complexes and the stabilization of the molecules.
Biochemical and Physiological Effects
NOVELIG G1-CL01 C4-(Mes)Imidazolium-Cl (Bz-calix[8]-C4-mesitylimidazolium-Cl) has been studied for its potential biochemical and physiological effects. It has been found to have a variety of effects on enzymes and proteins, including the ability to stabilize them and to increase their activity. It has also been found to have an effect on the structure of DNA, which can result in the inhibition of gene expression. In addition, it has been shown to have an effect on the permeability of cell membranes, which can result in the inhibition of the transport of molecules across the membrane.

Advantages and Limitations for Lab Experiments

NOVELIG G1-CL01 C4-(Mes)Imidazolium-Cl (Bz-calix[8]-C4-mesitylimidazolium-Cl) has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is its high thermal stability, which makes it suitable for use in a variety of applications. Its low viscosity also makes it easy to use and manipulate. However, it is important to note that the ionic liquid is volatile, and can be difficult to store for long periods of time. In addition, the ionic liquid is hygroscopic, meaning that it can absorb moisture from the air, which can affect its properties.

Future Directions

NOVELIG G1-CL01 C4-(Mes)Imidazolium-Cl (Bz-calix[8]-C4-mesitylimidazolium-Cl) has a number of potential future applications. One potential application is in the field of biotechnology, where it could be used to stabilize enzymes and proteins, or to modulate gene expression. It could also be used as a solvent in organic reactions, or as a catalyst in chemical reactions. In addition, it could be used as a reagent for the synthesis of other materials, or as a medium for the separation of proteins and other biomolecules. Finally, it could be used in the synthesis of nanoparticles, or as a lubricant.

Synthesis Methods

NOVELIG G1-CL01 C4-(Mes)Imidazolium-Cl (Bz-calix[8]-C4-mesitylimidazolium-Cl) is synthesized using a two-step process. The first step involves the reaction of mesitylene with an imidazole-based compound to form an imidazolium salt. The second step involves the reaction of the imidazolium salt with chlorine to form the desired ionic liquid. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and the reaction is typically carried out at room temperature.